Methyl 5-(benzyloxy)-3-chlorobenzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-chloro-5-phenylmethoxy-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C17H13ClO3S/c1-20-17(19)16-15(18)13-9-12(7-8-14(13)22-16)21-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key: WQQWWENFXLTIBB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(S1)C=CC(=C2)OCC3=CC=CC=C3)Cl
• Molecular Formula: C17H13ClO3S
• DSSTOX Substance ID: DTXSID00856600
• Molecular Weight: 332.8 g/mol
• CAS RN: 1259977-93-9

Description

Methyl 5-chlorobenzo[b]thiophene-2-carboxylate is a related compound with a molecular weight of 226.68. It is a solid at room temperature.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods, including the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses. These methods involve condensation reactions between different types of compounds.

Molecular Structure Analysis

The InChI code for Methyl 5-chlorobenzo[b]thiophene-2-carboxylate is 1S/C10H7ClO2S/c1-13-10(12)9-5-6-4-7(11)2-3-8(6)14-9/h2-5H,1H3. This code represents the molecular structure of the compound.

Chemical Reactions Analysis

While specific reactions involving “Methyl 5-(benzyloxy)-3-chlorobenzo[b]thiophene-2-carboxylate” are not available, benzo[b]thiophenes can be synthesized from aryne precursors and alkynyl sulfides.

Physical And Chemical Properties Analysis

Methyl 5-chlorobenzo[b]thiophene-2-carboxylate has a boiling point of 113-115°C. It is stored at ambient temperature.

Scientific Research Applications

• Synthesis and Reactivity

  The compound and its related derivatives can be synthesized through various methods, including reactions with n-butyl-lithium and carbon dioxide, yielding acids, methyl-, and methylthio-derivatives (Dickinson & Iddon, 1971). Additionally, a study detailed the synthesis of carboxamides and 4,5-dihydro-1H-imidazol-5-ones starting from 3-chlorobenzo[b]thiophene-2-carbonyl chloride (Sedlák et al., 2008).

• Chemical Characterization and Stability

  A process for the preparation of benzo[b]thiophenes substituted at various positions using a suspension of polyphosphoric acid in refluxing chlorobenzene was explored, showing an efficient method for creating these compounds (Pié & Marnett, 1988).

• Biological Activities

  The benzo[b]thiophene core structure is of interest in synthetic medicinal chemistry due to its wide range of pharmacological properties. New derivatives, such as thiadiazoles and oxadiazoles, have been synthesized from 3-chlorobenzo[b]thiophene-2-carboxyl chloride and tested for antibacterial, antifungal, and anti-inflammatory activities (Isloor et al., 2010).

• Antimicrobial and Analgesic Activity

  Another study focused on the synthesis of benzo[b]thiophene substituted carbamates, ureas, semicarbazides, and pyrazoles, which were then screened for antimicrobial and analgesic activities (Kumara et al., 2009).

• Applications in Materials Science

  Research in materials science has also utilized derivatives of benzo[b]thiophene. For instance, a study investigated the improvement of stability, fluorescence, and metal uptake of metal–organic frameworks using thioether side chains related to benzo[b]thiophene derivatives (He et al., 2011).

• Regioselective Functionalization

  A palladium-catalyzed decarboxylative Heck coupling reaction was developed for functionalizing benzo[b]thiophenes, offering insights into regioselective synthesis (Yang et al., 2016).

Safety and Hazards

Methyl 5-chlorobenzo[b]thiophene-2-carboxylate has hazard statements H315, H319, and H335. These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.